• (S)-H8-BINAP
    • Cat. No.:
    • B150971
    • CAS No.:
    • 139139-86-9
    • Molecular Formula:
    • C44H40P2
    • Molecular Weight:
    • 630.7 g/mol
    Description
    The product is a diphenylphosphinobenzoic acid (DPPBA) based ligand for the palladium-catalyzed asymmetric allylic alkylation with a high degree of enantioselectivity.

  • (-)-Dipivaloyl-L-tartaric Acid
    • Cat. No.:
    • B151239
    • CAS No.:
    • 65259-81-6
    • Molecular Formula:
    • C14H22O8
    • Molecular Weight:
    • 318.32 g/mol
    Description
    (-)-Dipivaloyl-L-tartaric Acid is a useful research compound. Its molecular formula is C14H22O8 and its molecular weight is 318.32 g/mol. The purity is usually 95%.
    BenchChem offers high-quality (-)-Dipival...
  • (2R,3R)-Butanediol
    • Cat. No.:
    • B151241
    • CAS No.:
    • 24347-58-8
    • Molecular Formula:
    • C4H10O2
    • Molecular Weight:
    • 90.12 g/mol
    Description
    (R,R)-butane-2,3-diol is the (R,R) diastereoisomer of butane-2,3-diol. It has a role as a Saccharomyces cerevisiae metabolite. It is an enantiomer of a (S,S)-butane-2,3-diol.
    (R,R)-butane-2,3-diol is a metabo...
  • (2S,4S)-1-Tert-butyl 2-methyl 4-fluoropyrrolidine-1,2-d...
    • Cat. No.:
    • B151319
    • CAS No.:
    • 203866-16-4
    • Molecular Formula:
    • C11H18FNO4
    • Molecular Weight:
    • 247.26 g/mol
    Description
    (2S,4S)-1-Tert-butyl 2-methyl 4-fluoropyrrolidine-1,2-dicarboxylate is a useful research compound. Its molecular formula is C11H18FNO4 and its molecular weight is 247.26 g/mol. The purity is usually 95%.
    Be...
  • (3AS,4R,5R,7AS)-7-Bromo-2,2-dimethyl-3A,4,5,7A-tetrahyd...
    • Cat. No.:
    • B151458
    • CAS No.:
    • 130669-72-6
    • Molecular Formula:
    • C9H13BrO4
    • Molecular Weight:
    • 265.1 g/mol
    Description
    (3AS,4R,5R,7AS)-7-Bromo-2,2-dimethyl-3A,4,5,7A-tetrahydro-1,3-benzodioxole-4,5-diol is a useful research compound. Its molecular formula is C9H13BrO4 and its molecular weight is 265.1 g/mol. The purity is usua...
  • (R)-3-Amino-1,2-propanediol
    • Cat. No.:
    • B152324
    • CAS No.:
    • 66211-46-9
    • Molecular Formula:
    • C3H9NO2
    • Molecular Weight:
    • 91.11 g/mol
    Description
    (R)-3-Amino-1,2-propanediol is a useful research compound. Its molecular formula is C3H9NO2 and its molecular weight is 91.11 g/mol. The purity is usually 95%.
    The exact mass of the compound (R)-3-Amino-1,2...
  • (S)-1-(4-Chlorophenyl)ethanol
    • Cat. No.:
    • B152429
    • CAS No.:
    • 99528-42-4
    • Molecular Formula:
    • C8H9ClO
    • Molecular Weight:
    • 156.61 g/mol
    Description
    (S)-1-(4-Chlorophenyl)ethanol is a useful research compound. Its molecular formula is C8H9ClO and its molecular weight is 156.61 g/mol. The purity is usually 95%.
    The exact mass of the compound (S)-1-(4-Chl...
  • (S)-1-(Pyridin-4-yl)ethanol
    • Cat. No.:
    • B152446
    • CAS No.:
    • 54656-96-1
    • Molecular Formula:
    • C7H9NO
    • Molecular Weight:
    • 123.15 g/mol
    Description
    (S)-1-(Pyridin-4-yl)ethanol is a useful research compound. Its molecular formula is C7H9NO and its molecular weight is 123.15 g/mol. The purity is usually 95%.
    The exact mass of the compound (S)-1-(Pyridin-...
  • (S)-2-(((tert-Butyldimethylsilyl)oxy)diphenylmethyl)pyr...
    • Cat. No.:
    • B152458
    • CAS No.:
    • 864466-71-7
    • Molecular Formula:
    • C23H33NOSi
    • Molecular Weight:
    • 367.6 g/mol
    Description
    (S)-2-(((tert-Butyldimethylsilyl)oxy)diphenylmethyl)pyrrolidine is a useful research compound. Its molecular formula is C23H33NOSi and its molecular weight is 367.6 g/mol. The purity is usually 95%.
    The exa...
  • 1-(2-Aminonaphthalen-1-yl)naphthalen-2-ol
    • Cat. No.:
    • B152675
    • CAS No.:
    • 137848-29-4
    • Molecular Formula:
    • C20H15NO
    • Molecular Weight:
    • 285.3 g/mol
    Description
    1-(2-Aminonaphthalen-1-yl)naphthalen-2-ol is a useful research compound. Its molecular formula is C20H15NO and its molecular weight is 285.3 g/mol. The purity is usually 95%.
    The exact mass of the compound ...
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